5-bromo-2-hydroxy-N'-[(3E)-2-oxo-1-propyl-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide

• IUPAC Name: 5-bromo-2-hydroxy-N-(2-hydroxy-1-propylindol-3-yl)iminobenzamide
• InChI: InChI=1S/C18H16BrN3O3/c1-2-9-22-14-6-4-3-5-12(14)16(18(22)25)20-21-17(24)13-10-11(19)7-8-15(13)23/h3-8,10,23,25H,2,9H2,1H3
• InChI Key: IIKRAHXFHPZALG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C(=C1O)N=NC(=O)C3=C(C=CC(=C3)Br)O
• Molecular Formula: C18H16BrN3O3
• Molecular Weight: 402.2 g/mol
• CAS No.: 327026-30-2

Description

5-bromo-2-hydroxy-N'-[(3E)-2-oxo-1-propyl-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide is a useful research compound. Its molecular formula is C18H16BrN3O3 and its molecular weight is 402.2g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

Compounds structurally related to "5-bromo-2-hydroxy-N'-[(3E)-2-oxo-1-propyl-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide" have been investigated for their pharmacological properties, particularly as psychoactive drugs. The pharmacokinetics, pharmacodynamics, and toxicological aspects of psychoactive drugs, including benzodiazepines and related substances, have been a subject of extensive study due to their widespread use for treating anxiety, depression, and insomnia. These studies aim to understand their efficacy, safety profile, and potential for abuse or adverse effects (Nugteren-van Lonkhuyzen et al., 2015). Understanding the pharmacokinetics of anxiolytic drugs is crucial for optimizing treatment strategies for anxiety disorders, ensuring the benefits outweigh the risks associated with their use (Altamura et al., 2013).

Synthetic Organic Chemistry

The synthesis and chemical transformations of compounds with similar structures have been a topic of interest in organic chemistry. For instance, the study and development of novel synthetic methods for producing 1,5-benzothiazepines highlight the importance of these compounds in medicinal chemistry due to their diverse biological activities. Such research efforts are directed toward discovering new potential medications that could be effective against various diseases, including certain types of cancer (Dighe et al., 2015).

Environmental Science

The occurrence of novel brominated flame retardants (NBFRs) in indoor environments, consumer goods, and the ecosystem has raised concerns about their impact on health and the environment. Research in this area aims to understand the prevalence, risks, and fate of these substances. Efforts to detect and quantify NBFRs in various matrices are crucial for assessing exposure and potential health implications (Zuiderveen et al., 2020).